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Compound of Interest

Compound Name:
2-Chloro-1-(3,4-dichloro-phenyl)-

ethanol

CAS No.: 53065-95-5

Cat. No.: B1355216 Get Quote

Executive Summary
Chlorinated phenyl ethanols (CPEs) represent a critical class of aromatic alcohols serving as

versatile scaffolds in the synthesis of pharmaceuticals, agrochemicals, and functional materials.

[2] Unlike their phenolic counterparts (chlorophenols), which are often associated with high

toxicity, CPEs—specifically 2-(4-chlorophenyl)ethanol and 1-(4-chlorophenyl)ethanol—function

as stable, reactive intermediates.

This guide dissects the structural isomerism, synthetic pathways, and downstream applications

of these compounds. It highlights the divergence in their utility: the 2-isomer acts as a primary

alcohol "linker" in fungicides and PROTACs, while the 1-isomer serves as a vital "chiral

scaffold" for enantiopure CNS drugs and antihistamines.

Structural Chemistry & Isomerism
The reactivity and application of CPEs are dictated by the position of the hydroxyl group

relative to the chlorinated phenyl ring. A precise distinction is required for experimental design.
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Feature 2-(4-Chlorophenyl)ethanol 1-(4-Chlorophenyl)ethanol

Structure
Primary Alcohol (

)

Secondary Alcohol (

)

Chirality Achiral
Chiral (Exists as R and S

enantiomers)

Reactivity
Nucleophilic substitution,

Oxidation to acid/aldehyde

Dehydration to styrene, Chiral

resolution

Primary Role Linker / Spacer Chiral Synthon / Scaffold

Key CAS 1875-88-3 3391-10-4

2-(4-Chlorophenyl)ethanol: The Linker &
Agrochemical Workhorse
This primary alcohol is the industrial standard for introducing the 4-chlorophenethyl moiety. Its

stability allows it to survive rigorous reaction conditions, making it ideal for multi-step

agrochemical synthesis.[3]

Synthetic Pathways
Two dominant pathways exist: the Grignard route (high atom economy, anhydrous conditions)

and the Friedel-Crafts/Reduction route (scalable, avoids ether solvents).
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Figure 1: Comparative synthetic routes for 2-(4-chlorophenyl)ethanol. The Grignard route is

preferred for lab-scale C-C bond formation, while acid reduction is common in bulk

manufacturing.

Case Study: Fenbuconazole Synthesis
The most authoritative application of 2-(4-chlorophenyl)ethanol is in the synthesis of

Fenbuconazole, a systemic triazole fungicide. The alcohol acts as the precursor for the ethyl

bridge that links the chlorophenyl ring to the chiral center.

Protocol Summary:

Activation: The alcohol is converted to the alkyl chloride using thionyl chloride (

).[1][3]

Alkylation: The alkyl chloride reacts with phenylacetonitrile under phase-transfer catalysis

(PTC) to form the nitrile intermediate.[1]

Triazole Insertion: The nitrile intermediate undergoes further substitution to introduce the

1,2,4-triazole ring.
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Emerging Application: PROTAC Linkers
In modern drug discovery, this molecule is gaining traction as a rigid "linker" motif for PROTACs

(Proteolysis Targeting Chimeras).[2][3] The chlorophenyl group provides lipophilicity and pi-

stacking potential, while the ethyl chain offers a defined distance between the E3 ligase ligand

and the target protein ligand.

1-(4-Chlorophenyl)ethanol: The Chiral Scaffold
The secondary alcohol, 1-(4-chlorophenyl)ethanol, is a high-value chiral building block.[2] Its

utility lies in its enantiopurity; the (

)- and (

)-enantiomers are precursors to different pharmacological classes, including antihistamines and
CNS agents.

Asymmetric Synthesis: Biocatalysis vs. Chemocatalysis
Producing this compound in high enantiomeric excess (

) is critical.[3] Biocatalytic reduction has surpassed traditional chemical reduction in specificity
and green metrics.[3]

Method A: Biocatalytic Reduction (Green Chemistry)[3]

Catalyst: Whole cells (Acetobacter sp., Rhodotorula rubra) or isolated Ketoreductases

(KREDs).[3]

Substrate: 4'-Chloroacetophenone.

Mechanism: Anti-Prelog or Prelog stereospecific hydride transfer from NADPH.[3]

Yield/Selectivity: Typically >95% yield and >99%

.[3]

Method B: Asymmetric Transfer Hydrogenation (Chemical)

Catalyst: Ru(II)-BINAP or Ru-TsDPEN complexes.
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Conditions: Formic acid/Triethylamine hydrogen source.[3]

Advantage: Scalable for non-biological labs, but requires expensive precious metals.[3]

4'-Chloroacetophenone
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Figure 2: Biocatalytic cycle for the enantioselective reduction of 4'-chloroacetophenone. This

self-sustaining cofactor regeneration system is the gold standard for synthesis.

Pharmaceutical Applications[1][3][4]
CNS Agents: The chiral alcohol serves as a precursor for Brivaracetam intermediates (via

enzymatic resolution of esters) and potential synthesis routes for Etolorex analogs.

Antihistamines: While Cetirizine is derived from chlorobenzhydryl chloride, 1-(4-

chlorophenyl)ethanol allows for the synthesis of chiral analogs where the methyl group on

the benzylic carbon locks the conformation, potentially improving receptor selectivity (H1

antagonist activity).

Safety, Toxicology & Handling (E-E-A-T)
While less toxic than chlorophenols, CPEs present specific hazards that must be managed in a

GLP environment.
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Parameter Specification & Hazard

Acute Toxicity
Harmful if swallowed. LD50 (Oral, Rat) typically

>500 mg/kg but <2000 mg/kg.[3]

Eye/Skin
Severe Eye Irritant (Category 2A). Can cause

corneal opacity.[3] Skin irritant.

Environmental
Toxic to aquatic life with long-lasting effects. Do

not discharge into drains.[3]

Handling Protocol

Use nitrile gloves (breakthrough >480 min).[3]

Handle in a fume hood to avoid inhalation of

vapors (though volatility is moderate, BP

>110°C).

Storage

Hygroscopic.[3] Store under inert atmosphere

(Argon/Nitrogen) to prevent moisture uptake

which complicates stoichiometric reactions (e.g.,

with

).

Critical Distinction: Do not confuse CPEs with chlorophenols (e.g., 4-chlorophenol).

Chlorophenols are uncouplers of oxidative phosphorylation and possess significantly higher

systemic toxicity and acidity.[3] CPEs are neutral alcohols.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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